Cas no 86750-34-7 (3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester)

• Product Name: 3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester
• CAS No: 86750-34-7
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 862123
• PubChem ID: 251644
• Update Time: 2025-04-19

3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,6-dioxo-2-Piperazinecarboxylic acid ethyl ester
• ethyl 3,6-dioxopiperazine-2-carboxylate
• NSC-72277
• NCIOpen2_000355
• 86750-34-7
• 3-Carbethoxy-2,5-piperazinedione
• 7149-63-5
• D72772
• NSC72277
• CS-0046480
• FT-0762861
• DTXSID60290985

• Inchi： 1S/C7H10N2O4/c1-2-13-7(12)5-6(11)8-3-4(10)9-5/h5H,2-3H2,1H3,(H,8,11)(H,9,10)
• InChI Key： JGDBWGPIUGDQTO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NCC(N1)=O)=O)=O

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 84.5Ų